Cas no 935-64-8 (1-phenylcyclobutan-1-ol)

1-Phenylcyclobutan-1-ol is a versatile organic compound featuring a cyclobutane ring substituted with a phenyl group and a hydroxyl group at the same carbon. This structure imparts unique reactivity, making it valuable in synthetic organic chemistry, particularly as an intermediate in the preparation of pharmaceuticals, agrochemicals, and specialty materials. The strained cyclobutane ring enhances its utility in ring-opening and functionalization reactions, while the hydroxyl group allows for further derivatization. Its stability under controlled conditions ensures reliable handling in laboratory settings. The compound’s balanced lipophilicity and steric profile also contribute to its applicability in medicinal chemistry research, particularly in scaffold diversification and structure-activity relationship studies.
1-phenylcyclobutan-1-ol structure
1-phenylcyclobutan-1-ol structure
Product Name:1-phenylcyclobutan-1-ol
CAS No:935-64-8
MF:C10H12O
MW:148.201683044434
MDL:MFCD11111751
CID:860983
PubChem ID:136746
Update Time:2025-06-06

1-phenylcyclobutan-1-ol Chemical and Physical Properties

Names and Identifiers

    • 1-Phenylcyclobutane-1-ol
    • 1-phenylcyclobutan-1-ol
    • 1-Phenyl-cyclobutanol
    • Benzene,cyclobut-1-yl-1-ol-
    • 935-64-8
    • Benzene, cyclobut-1-yl-1-ol-
    • SCHEMBL1724862
    • 1-Phenylcyclobutanol #
    • CS-0222998
    • AKOS006308214
    • Cyclobutanol, 1-phenyl-
    • LHXASHUXCRQHPZ-UHFFFAOYSA-N
    • 1-Phenylcyclobutanol
    • NSC 167117
    • NSC167117
    • NSC-167117
    • Z1198315122
    • DTXSID60239455
    • EN300-113491
    • MFCD11111751
    • G62925
    • MDL： MFCD11111751
    • Inchi： 1S/C10H12O/c11-10(7-4-8-10)9-5-2-1-3-6-9/h1-3,5-6,11H,4,7-8H2
    • InChI Key： LHXASHUXCRQHPZ-UHFFFAOYSA-N
    • SMILES： OC1(C2C=CC=CC=2)CCC1

Computed Properties

  • Exact Mass: 148.089
  • Monoisotopic Mass: 148.089
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 132
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 20.2Ų

Experimental Properties

  • Density: 1.134
  • Boiling Point: 258.5°C at 760 mmHg
  • Flash Point: 94.5°C
  • Refractive Index: 1.595
  • PSA: 20.23000
  • LogP: 2.05810

1-phenylcyclobutan-1-ol Pricemore >>

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1-phenylcyclobutan-1-ol Suppliers

Amadis Chemical Company Limited
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(CAS:935-64-8)1-phenylcyclobutan-1-ol
Order Number:A1094817
Stock Status:in Stock
Quantity:50mg/100mg/250mg/1g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 20:13
Price ($):175.0/295.0/500.0/1349.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:935-64-8)1-phenylcyclobutan-1-ol
A1094817
Purity:99%/99%/99%/99%
Quantity:50mg/100mg/250mg/1g
Price ($):175.0/295.0/500.0/1349.0
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